Cas no 1824304-51-9 ((3-bromo-6-chloro-4-methyl-2-pyridyl)methanamine)

• Product Name: (3-bromo-6-chloro-4-methyl-2-pyridyl)methanamine
• CAS No: 1824304-51-9
• MF: C₇H₈BrClN₂
• MW: 235.508819580078
• CID: 5103717
• Update Time: 2026-03-03

(3-bromo-6-chloro-4-methyl-2-pyridyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, 3-bromo-6-chloro-4-methyl-
• (3-bromo-6-chloro-4-methyl-2-pyridyl)methanamine

• Inchi： 1S/C7H8BrClN2/c1-4-2-6(9)11-5(3-10)7(4)8/h2H,3,10H2,1H3
• InChI Key： YJMZQIDKFWAGDW-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(Cl)=CC(C)=C1Br

Additional information on (3-bromo-6-chloro-4-methyl-2-pyridyl)methanamine

Introduction to (3-Bromo-6-Chloro-4-Methyl-2-Pyridyl)methanamine (CAS No. 1824304-51-9)

(3-Bromo-6-Chloro-4-Methyl-2-Pyridyl)methanamine (CAS No. 1824304-51-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a chlorine atom, a methyl group, and an amine functional group attached to a pyridine ring. These features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The pyridine ring is a fundamental structure in many biologically active molecules, known for its ability to form hydrogen bonds and participate in π-π interactions. The presence of the bromine and chlorine substituents on the pyridine ring can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and reactivity. The methyl group further modulates these properties, enhancing the compound's stability and bioavailability.

Recent studies have explored the potential of (3-Bromo-6-Chloro-4-Methyl-2-Pyridyl)methanamine in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promising neuroprotective effects. Research published in the *Journal of Medicinal Chemistry* (2023) demonstrated that (3-Bromo-6-Chloro-4-Methyl-2-Pyridyl)methanamine can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This inhibition is attributed to the compound's ability to stabilize the secondary structure of proteins, thereby preventing the formation of toxic aggregates.

In addition to its neuroprotective properties, (3-Bromo-6-Chloro-4-Methyl-2-Pyridyl)methanamine has also been investigated for its potential as an antimicrobial agent. A study published in *Antimicrobial Agents and Chemotherapy* (2022) reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. This makes (3-Bromo-6-Chloro-4-Methyl-2-Pyridyl)methanamine a promising lead compound for the development of new antibiotics.

The synthesis of (3-Bromo-6-Chloro-4-Methyl-2-Pyridyl)methanamine typically involves multi-step reactions starting from commercially available precursors. One common synthetic route involves the bromination and chlorination of a substituted pyridine followed by N-methylation and reduction to form the final amine product. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have shown that (3-Bromo-6-Chloro-4-Methyl-2-Pyridyl)methanamine exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. These evaluations should include assessments of genotoxicity, mutagenicity, and long-term effects.

The potential applications of (3-Bromo-6-Chloro-4-Methyl-2-Pyridyl)methanamine extend beyond neurodegenerative diseases and antimicrobial agents. Researchers are also exploring its use in cancer therapy, where it has shown promise as a cytotoxic agent against various cancer cell lines. A study published in *Cancer Research* (2021) found that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways.

In conclusion, (3-Bromo-6-Chloro-4-Methyl-2-Pyridyl)methanamine (CAS No. 1824304-51-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.